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IEICO-4F and IEICO-4Cl are non-fullerene acceptors (NFAs) used in organic electronic devices. Their key

value lies in a strong absorption in the near-infrared (NIR) region while maintaining high transparency in

the visible light spectrum. This property is particularly advantageous for developing semi-transparent and

flexible devices [1] [2].

The table below summarizes the primary applications and performance data found for these materials:

Application
Specific
Material

Device Role
Key
Performance
Metrics

Key Benefits

Semi-
Transparent
Organic
Photovoltaics
(ST-OPVs) [2]

IEICO-
4F

Narrow-bandgap
acceptor in bulk-

heterojunction layer

PCE: 6.93%, AVT:
30.1% [2]

Enables power-
generating devices

with visual
transparency and

flexibility [2]

Inverted
Perovskite Solar
Cells (i-PSCs) [1]

IEICO-

4Cl

Bifunctional molecular

bridge at
perovskite/PC61BM

interface

PCE: 25.46%;

Stability: >87% of
initial PCE after

3000 hours [1]

Improves interfacial

contact, passivates
defects, and

enhances device
efficiency and long-

term stability [1]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s3538001?utm_src=pdf-body
https://www.smolecule.com/products/s3538001?utm_src=pdf-interest
https://www.sciencedirect.com/science/article/pii/S1385894725111650
https://www.nature.com/articles/s41528-023-00260-5
https://www.nature.com/articles/s41528-023-00260-5
https://www.nature.com/articles/s41528-023-00260-5
https://www.nature.com/articles/s41528-023-00260-5
https://www.sciencedirect.com/science/article/pii/S1385894725111650
https://www.sciencedirect.com/science/article/pii/S1385894725111650
https://www.sciencedirect.com/science/article/pii/S1385894725111650
https://www.smolecule.com/products/s3538001?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Protocols

The following protocols outline the general methodologies for incorporating IEICO derivatives into flexible

electronic devices, based on the cited research.

Protocol 1: Fabrication of Ultra-Flexible ST-OPVs with IEICO-4F

This protocol describes the fabrication of a fully flexible and semi-transparent organic solar cell [2].

1. Primary Materials:

Donor Polymer: PTB7-Th.
Non-Fullerene Acceptor: IEICO-4F.

Substrate: Parylene/SU-8 ultrathin flexible substrate (~2 μm total thickness).
Bottom Electrode: PEI/Ag (8 nm)/ZnO nanoparticle stack.

Top Electrode: MoO₃/Ag (8 nm)/MoO₃ (Dielectric-Metal-Dielectric, DMD).

2. Device Fabrication Workflow:

Step 1 - Substrate Preparation: Clean the parylene/SU-8 substrate.

Step 2 - Bottom Electrode Deposition:
Deposit a layer of polyethyleneimine (PEI) as a nucleation layer.

Thermally evaporate an 8 nm ultrathin Ag film.
Spin-coat a layer of ZnO nanoparticles to function as an electron transport layer.

Step 3 - Active Layer Deposition:
Prepare a solution of PTB7-Th:IEICO-4F in an appropriate solvent.

Spin-coat the solution to form a thin film (~62 nm) as the photoactive layer.
Step 4 - Top Electrode Deposition:

Thermally evaporate a stack of MoO₃ (5 nm) / Ag (8 nm) / MoO₃ (30 nm) through a
shadow mask to define the active area of the device.

3. Mechanical Stability Testing:

The device's durability can be tested under repetitive compressive strain.
Method: Subject the device to cycles of compression (0% strain) and release (200% tensile

strain) while monitoring power conversion efficiency (PCE).
Expected Outcome: A robust device should retain over 73% of its initial PCE after 1,000 cycles

[2].
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The following diagram illustrates the layered structure of the ultra-flexible ST-OPV device:
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Protocol 2: Interface Optimization in Perovskite Solar Cells with
IEICO-4Cl

This protocol uses IEICO-4Cl as an interfacial modifier to improve the performance of inverted perovskite

solar cells [1].

1. Primary Materials:

Non-Fullerene Acceptor: IEICO-4Cl.
Solvent: Chlorobenzene (CB).

Electron Transport Layer: PC₆₁BM.
Perovskite precursor materials.

2. Anti-Solvent Passivation Procedure:

Step 1 - Solution Preparation: Dissolve the IEICO-4Cl powder in chlorobenzene to create an
anti-solvent solution.

Step 2 - Perovskite Film Formation: Spin-coat the perovskite precursor solution onto the
substrate.

Step 3 - Anti-Solvent Treatment: During the spin-coating process, dynamically dispense the
IEICO-4Cl/CB solution as the anti-solvent. This step concurrently promotes perovskite

crystallization and deposits the IEICO-4Cl molecules at the evolving interface.
Step 4 - Electron Transport Layer Deposition: Without interruption, spin-coat the PC₆₁BM

layer directly onto the optimized perovskite/IEICO-4Cl surface. The IEICO-4Cl acts as a
molecular bridge, enhancing the contact and compatibility between the perovskite and the

PC₆₁BM layers.

3. Characterization:

Electrical: Measure current density-voltage (J-V) curves to determine PCE.

Morphological: Use techniques like atomic force microscopy (AFM) or scanning electron
microscopy (SEM) to confirm improved film uniformity and reduced defects.

Stability: Track PCE retention over time under continuous illumination or at elevated
temperatures (e.g., 85°C) to assess operational stability [1].

The workflow for this interfacial optimization is outlined below:
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Key Considerations for Researchers

When working with IEICO-type materials, consider these general points derived from the research:

Solvent Engineering: The use of low-polarity solvents like chlorobenzene is critical for processing

these NFAs without dissolving underlying layers [1].
Interfacial Control: These materials often function as more than just light absorbers; they play a key

role in defect passivation and morphology control at critical interfaces [1] [3].
Stability vs. Efficiency: A common challenge in flexible electronics is balancing high efficiency with

mechanical and operational stability. The incorporation of passivation layers and interface
optimization are promising strategies to enhance both [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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